Cas no 1209767-73-6 (6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 1209767-73-6
• MF: C₁₅H₈ClN₃OS
• MW: 313.761520385742
• MDL: MFCD16170344
• CID: 4577792
• Update Time: 2025-10-31

6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 3-Pyridinecarbonitrile, 6-[2-(4-chlorophenyl)-5-thiazolyl]-1,2-dihydro-2-oxo-
• 6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD16170344
• Inchi： 1S/C15H8ClN3OS/c16-11-4-1-9(2-5-11)15-18-8-13(21-15)12-6-3-10(7-17)14(20)19-12/h1-6,8H,(H,19,20)
• InChI Key： QHQXNFPLFHBPCN-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2SC(C3=CC=C(Cl)C=C3)=NC=2)=CC=C1C#N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile: A Comprehensive Overview

The compound 6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, identified by the CAS number 1209767-73-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a pyridine ring fused with a thiazole moiety and substituted with a 4-chlorophenyl group. The presence of these functional groups makes it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel pharmaceutical agents. The thiazole ring, in particular, has been shown to exhibit significant biological activity, including antimicrobial and anticancer properties. For instance, researchers have demonstrated that analogs of this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. These findings underscore the potential of 6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl derivatives as lead compounds in oncology research.

In addition to its biological applications, this compound has also garnered attention in the field of materials science. The pyridinecarbonitrile moiety contributes to its electronic properties, making it a suitable candidate for use in organic electronics. Recent advancements in the synthesis of conjugated systems have enabled the incorporation of this compound into polymer-based materials, enhancing their conductivity and stability. Such applications are particularly relevant in the development of flexible electronics and advanced display technologies.

The synthesis of 6-2-(4-Chlorophenyl)-1,3-thiazol-5-yl-based compounds has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield and purity of the product but also reduce the environmental impact of the manufacturing process. As a result, this compound is now more accessible for large-scale production and industrial applications.

Looking ahead, ongoing research is focused on expanding the functionalization of this compound to explore its full potential. Scientists are investigating the effects of substituting different groups on the pyridine ring to enhance its bioavailability and pharmacokinetic properties. Furthermore, computational modeling techniques are being employed to predict the binding affinities of this compound with various biological targets, providing valuable insights for drug design.

In conclusion, 6-2-(4-Chlorophenyl)-1,3-thiazol-5-y-based compounds represent a cutting-edge area of research with vast opportunities for innovation across multiple disciplines. As advancements in synthetic chemistry and materials science continue to unfold, this compound is poised to play a pivotal role in shaping future technologies and therapeutic solutions.